Cas no 64911-68-8 (Bicyclo[2.2.1]heptane-2,5-diol,1,7,7-trimethyl-, (1S,2R,4S,5S)-)

• Product Name: Bicyclo[2.2.1]heptane-2,5-diol,1,7,7-trimethyl-, (1S,2R,4S,5S)-
• CAS No: 64911-68-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 503699
• PubChem ID: 182459
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,5-diol,1,7,7-trimethyl-, (1S,2R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,5-diol,1,7,7-trimethyl-, (1S,2R,4S,5S)-
• Angelicoidenol
• Bicyclo[2.2.1]heptane-2,5-diol, 1,7,7-trimethyl-, (2-endo,5-exo)-
• DTXSID30983493
• 1,7,7-Trimethylbicyclo[2.2.1]heptane-2,5-diol
• Bicyclo(2.2.1)heptane-2,5-diol, 1,7,7-trimethyl-, (1S,2R,4S,5S)-
• (1S,2R,4S,5S)-1,7,7-Trimethylbicyclo(2.2.1) heptane-2,5-diol
• 64911-68-8

• Inchi： 1S/C10H18O2/c1-9(2)6-4-8(12)10(9,3)5-7(6)11/h6-8,11-12H,4-5H2,1-3H3/t6-,7+,8-,10-/m1/s1
• InChI Key： HLVIHBJQDKVEAL-IBCQBUCCSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@H](C[C@@]1(C)C2(C)C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids